ethyl 4-[(3-ethoxy-3-oxopropanoyl)amino]benzoate

• IUPAC Name: ethyl 4-[(3-ethoxy-3-oxopropanoyl)amino]benzoate
• InChI: InChI=1S/C14H17NO5/c1-3-19-13(17)9-12(16)15-11-7-5-10(6-8-11)14(18)20-4-2/h5-8H,3-4,9H2,1-2H3,(H,15,16)
• InChI Key: XLQXDRKONKJVRW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=CC=C(C=C1)C(=O)OCC
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol

Description

Synthesis Analysis

The synthesis of related ethyl ester compounds involves multi-step reactions, including condensation, esterification, and sometimes cyclization processes. For instance, the synthesis of ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate butanol solvate through reaction of specific carbonyl chloride, ammonium thiocyanate, and ethyl 3-aminobut-2-enoate showcases the complexity of reactions involved in producing such compounds (İ. Koca et al., 2014).

Molecular Structure Analysis

The molecular structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, determined by single-crystal X-ray crystallography, reveals the importance of intramolecular hydrogen bonding and intermolecular interactions in stabilizing the molecular conformation. Such detailed structural analysis is pivotal for understanding the reactivity and properties of the compound (I. Manolov et al., 2012).

Chemical Reactions and Properties

The chemical reactivity of ethyl ester compounds can be influenced by substituent groups and the molecular structure. For example, the presence of ethoxy and amino groups can lead to specific reactivity patterns, such as nucleophilic substitution reactions or condensation reactions with aldehydes to form Schiff bases (Hasanain A. Abdullmajed et al., 2021).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for the application and handling of ethyl ester compounds. These properties can be significantly affected by the molecular structure and the presence of specific functional groups. Studies on similar compounds, like ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate, provide insights into how structural modifications can influence physical properties (Hanae Ishiguro et al., 2003).

Chemical Properties Analysis

The chemical properties of ethyl 4-[(3-ethoxy-3-oxopropanoyl)amino]benzoate, including its reactivity, stability, and potential for further transformations, are central to its application in various fields. Research on ethyl ester compounds demonstrates the broad range of chemical behaviors they can exhibit, influenced by their molecular structure and environmental conditions (E. Budzisz et al., 2005).

Mechanism of Action

The mechanism of action for ethyl 4-[(3-ethoxy-3-oxopropanoyl)amino]benzoate is not specified in the search results. This could be due to the compound’s use primarily as a research chemical and a building block in synthesis.